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Compound of Interest

Compound Name: 4-Bromopyrimidine hydrobromide

CAS No.: 1187931-22-1

Cat. No.: B1439414

Get Quote

Executive Summary & Strategic Advisory
4-Bromopyrimidine hydrobromide (CAS: 1187931-22-1) is a critical heterocyclic building

block used primarily in the synthesis of kinase inhibitors and receptor antagonists via Suzuki-

Miyaura cross-coupling and SNAr reactions.

Critical Advisory:

Identity Hazard: Do not confuse with 4-Bromopyridine hydrochloride (CAS 19524-06-2).

These are distinct chemical entities with different reactivities, though they share similar

instability profiles in their free-base forms.

Stability: The free base (4-bromopyrimidine) is chemically unstable, acting as a "brutal

lachrymator" and prone to rapid self-oligomerization. The hydrobromide (HBr) salt is the only

recommended commercial form for storage and transport.

Handling: The salt is hygroscopic and corrosive.[1] It must be stored at 2–8°C under inert

atmosphere (Argon/Nitrogen).
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Commercial Landscape & Supplier Analysis[1][2]
The market for 4-Bromopyrimidine hydrobromide is fragmented, with "Tier 1" catalog

suppliers often holding limited stock while "Tier 2" custom synthesis houses offer bulk on lead

times of 2–3 weeks.

Verified Supplier Matrix
The following table aggregates verified suppliers based on catalog listings and stock reliability.

Supplier Catalog # Purity Pack Sizes
Primary
Region

Notes

Apollo

Scientific
OR55159 ≥95%

100mg, 1g,

5g
UK/Europe

High

reliability;

specific HBr

listing.

Synblock SB31411 ≥98% Custom Global

Specializes in

heterocyclic

blocks.

Biosynth FB11225 ≥95% 250mg, 1g Global/USA

Lists as "Free

Base" but

often ships

salt; verify

COA.

MilliporeSigm

a
(Sourced) N/A Inquiry Global

Likely re-

soursed from

Ambeed/Ena

mine.

Ambeed
AMBH97F06

94E
95% 1g, 5g USA

Good for

rapid R&D

quantities.

Procurement Decision Logic
Use the following logic flow to ensure acquisition of the correct chemical entity.
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Figure 1: Procurement decision tree to avoid common identity errors.

Technical Profile & Stability Mechanism
The Instability of the Free Base
Researchers often underestimate the reactivity of 4-bromopyrimidine. The C4 position is highly

electron-deficient. In the free base form, the pyrimidine nitrogen of one molecule can

nucleophilically attack the C4 position of another, displacing bromide. This leads to a cascade

of intermolecular self-quaternization (polymerization), resulting in an insoluble, intractable tar.

The Solution (HBr Salt): Protonating the ring nitrogens with HBr eliminates their nucleophilicity,

effectively "capping" the polymerization mechanism.

4-Bromopyrimidine
(Free Base)

Insoluble Polymer / Tar
(Self-Quaternization)

 Room Temp / Time 
 (N attacks C-Br) 

4-Bromopyrimidine HBr
(Stable Salt) + HBr 

 Base (NaHCO3) 
 Just-in-Time 

Click to download full resolution via product page

Figure 2: Stability relationship. The salt form blocks the self-destruction pathway.

Experimental Protocols
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Protocol A: Quality Control (Identity Verification)
Before using a new batch, verify it has not decomposed into the pyridinium polymer.

Solvent: Use DMSO-d6 (Salt is sparingly soluble in CDCl3).

1H NMR Targets:

Look for distinct pyrimidine protons: ~8.0–9.0 ppm range.

Pass: Sharp, well-resolved singlets/doublets.

Fail: Broad "humps" in the baseline (indicative of polymerization) or extra peaks

corresponding to hydrolysis (4-hydroxypyrimidine).

Visual Inspection: The salt should be a white to pale yellow crystalline solid. Dark orange or

brown sticky solids indicate decomposition.

Protocol B: "Just-in-Time" Free-Basing for Suzuki
Couplings
Context: You cannot use the HBr salt directly in base-sensitive catalytic cycles without

accounting for the acid. The best practice is in situ neutralization or immediate pre-

neutralization.

Reagents:

4-Bromopyrimidine HBr (1.0 equiv)

Boronic Acid (1.2 equiv)

Pd(PPh3)4 (5 mol%)[2][3]

Solvent: 1,4-Dioxane/Water (4:1)

Base: K3PO4 (3.0 equiv) – Note: Extra equivalents required to neutralize HBr.

Step-by-Step Workflow:
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Preparation: In a reaction vial, add 4-Bromopyrimidine HBr, Boronic Acid, and Pd catalyst.

Inertion: Cap and purge with Argon for 5 minutes.

Solvent Add: Add degassed Dioxane. Do not add water yet.

Activation: Add the aqueous K3PO4 solution.

Mechanistic Note: The first equivalent of base will instantly neutralize the HBr salt,

generating the free base in situ. The remaining 2 equivalents facilitate the transmetallation

step of the Suzuki cycle.

Reaction: Heat to 80–90°C immediately.

Why? Heating immediately ensures the Pd oxidative addition competes favorably against

the self-polymerization of the newly formed free base.

Protocol C: Emergency Synthesis (If Commercial Stock
Unavailable)
If the HBr salt is backordered, it can be synthesized via the "One-Pot" HBr/Dioxane method

from 4-hydroxypyrimidine (though purchasing is preferred due to yield variability).

Precursor: 4-Hydroxypyrimidine.

Reagent: PBr3 (Phosphorus tribromide) or POBr3.

Quench: Quench the reaction mixture into an HBr/Acetic Acid solution to precipitate the

stable salt directly, rather than isolating the unstable oil.

Applications in Drug Discovery
4-Bromopyrimidine is a "privileged scaffold" in medicinal chemistry.

Kinase Inhibition: Used to synthesize Type I and Type II kinase inhibitors (e.g., BRAF, EGFR)

where the pyrimidine ring acts as the hinge binder [1].
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Receptor Antagonists: A key intermediate for Endothelin Receptor Antagonists (ERAs)

similar to Bosentan/Macitentan structures [2].

Metabolic Targets: Reported activity in inhibiting phosphoenolpyruvate carboxykinase

(PEPCK), a target for diabetes, though this is a secondary application compared to its utility

as a synthetic building block [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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